Cas no 36187-69-6 (Ethyl 4-Bromo-3-oxopentanoate)

Ethyl 4-Bromo-3-oxopentanoate structure
Ethyl 4-Bromo-3-oxopentanoate structure
Product Name:Ethyl 4-Bromo-3-oxopentanoate
CAS No:36187-69-6
MF:C7H11BrO3
MW:223.064441919327
MDL:MFCD17014835
CID:293212
PubChem ID:12780443
Update Time:2025-04-19

Ethyl 4-Bromo-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • Pentanoicacid, 4-bromo-3-oxo-, ethyl ester
    • Ethyl 4-bromo-3-oxopentanoate
    • 4-bromo-3-oxopentanoic acid ethyl ester
    • 4-bromo-3-oxo-pentanoic acid ethyl ester
    • AG-L-23070
    • CTK4H6053
    • ethyl 4-bromo-3-oxo-pentanoate
    • ethyl 4-bromo-3-oxovalerate
    • ethylbromooxopentanoate
    • FT-0682843
    • RP12881
    • AKOS005216058
    • ethyl-4-bromo-3-oxo-pentanoate
    • SCHEMBL970303
    • ethyl4-bromo-3-oxopentanoate
    • AKOS016340130
    • Pentanoicacid,4-bromo-3-oxo-,ethyl ester
    • J-520976
    • AA-0715
    • 36187-69-6
    • EN300-249165
    • ethyl 4bromo-3-oxopentanoate
    • MFCD17014835
    • DTXSID60509680
    • GRRGNEZVXPTAEH-UHFFFAOYSA-N
    • ethyl (a-bromopropionyl)acetate
    • Ethyl 4-Bromo-3-oxopentanoate
    • MDL: MFCD17014835
    • Inchi: 1S/C7H11BrO3/c1-3-11-7(10)4-6(9)5(2)8/h5H,3-4H2,1-2H3
    • InChI Key: GRRGNEZVXPTAEH-UHFFFAOYSA-N
    • SMILES: BrC(C)C(CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 221.98913
  • Monoisotopic Mass: 221.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.41
  • Melting Point: Not available
  • Boiling Point: 242.64°C at 760 mmHg
  • Flash Point: 100.545°C
  • Refractive Index: 1.468
  • PSA: 43.37
  • LogP: 1.29210
  • Vapor Pressure: Not available

Ethyl 4-Bromo-3-oxopentanoate Pricemore >>

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